
Hex-3-en-5-yn-1-ol molecular weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hex-3-en-5-yn-1-ol

Cat. No.: B14559921 Get Quote

An In-depth Technical Guide to Hex-3-en-5-yn-1-ol

This technical guide provides a concise overview of the molecular properties of Hex-3-en-5-yn-
1-ol, tailored for researchers, scientists, and professionals in drug development.

Molecular Identity and Properties
Hex-3-en-5-yn-1-ol is an organic compound featuring a six-carbon chain containing a double

bond, a triple bond, and a terminal alcohol functional group. Its chemical structure lends itself to

a variety of organic synthesis applications.

Molecular Formula and Weight
The molecular formula and molecular weight of Hex-3-en-5-yn-1-ol are fundamental

parameters for any quantitative analysis or experimental design. These values are summarized

in the table below.

Property Value

Molecular Formula C6H8O[1]

Molecular Weight 96.13 g/mol [1][2][3]

IUPAC Name hex-3-en-5-yn-1-ol

The molecular weight is calculated based on the atomic masses of its constituent elements:

Carbon (approximately 12.011 u), Hydrogen (approximately 1.008 u), and Oxygen
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(approximately 15.999 u).[4][5][6][7][8][9][10]

Experimental Data and Protocols
A comprehensive search for detailed experimental protocols, such as synthesis, purification, or

its application in signaling pathways, did not yield specific, publicly available in-depth guides or

whitepapers for Hex-3-en-5-yn-1-ol. The information is largely cataloged in chemical

databases.

Signaling Pathways and Logical Relationships
Due to the limited availability of research literature focusing on the specific biological activity of

Hex-3-en-5-yn-1-ol, information regarding its involvement in signaling pathways is not

available at this time. Therefore, a corresponding visualization cannot be generated.

Further research and publication in peer-reviewed journals are required to elucidate the

biological roles and experimental protocols associated with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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